Cas no 1289019-39-1 (2-Chloro-4-formylnicotinonitrile)

• Product Name: 2-Chloro-4-formylnicotinonitrile
• CAS No: 1289019-39-1
• MF: C₇H₃ClN₂O
• MW: 166.564520120621
• CID: 5168381
• Update Time: 2025-06-13

2-Chloro-4-formylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-formylnicotinonitrile
• 2-chloro-4-formylpyridine-3-carbonitrile
• D76059
• 2-Chloro-4-formyl-nicotinonitrile
• 3-Pyridinecarbonitrile, 2-chloro-4-formyl-

• Inchi： 1S/C7H3ClN2O/c8-7-6(3-9)5(4-11)1-2-10-7/h1-2,4H
• InChI Key： KXKPASWWVVDEJP-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C=O)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 1
• Topological Polar Surface Area: 53.8

Additional information on 2-Chloro-4-formylnicotinonitrile

Professional Introduction to 2-Chloro-4-formylnicotinonitrile (CAS No. 1289019-39-1)

2-Chloro-4-formylnicotinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1289019-39-1, is a significant intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound, characterized by its chlorinated pyridine core and formyl substituent, has garnered attention due to its versatile reactivity and potential applications in the development of novel bioactive molecules.

The structural framework of 2-Chloro-4-formylnicotinonitrile consists of a pyridine ring substituted at the 2-position with a chlorine atom and at the 4-position with a formyl group. This unique arrangement imparts distinct chemical properties that make it a valuable building block for further functionalization. The presence of both electron-withdrawing and electron-donating groups facilitates diverse synthetic pathways, enabling the construction of complex heterocyclic structures.

In recent years, 2-Chloro-4-formylnicotinonitrile has been extensively studied for its role in medicinal chemistry. Its derivatives have shown promise as intermediates in the synthesis of kinase inhibitors, which are critical in targeting various diseases, including cancer. The formyl group serves as a versatile handle for condensation reactions, allowing the introduction of amine or alcohol functionalities, while the chlorine atom can undergo nucleophilic substitution to introduce additional substituents.

One of the most compelling aspects of 2-Chloro-4-formylnicotinonitrile is its utility in generating nicotinamide derivatives. Nicotinamide, a key component of vitamin B3, is well-documented for its biological activities, including antioxidant and anti-inflammatory properties. By leveraging 2-Chloro-4-formylnicotinonitrile, researchers can efficiently synthesize novel nicotinamide analogs with enhanced pharmacological profiles. These derivatives are being explored for their potential in treating neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease.

The agrochemical sector has also recognized the importance of 2-Chloro-4-formylnicotinonitrile as a precursor for developing novel pesticides and herbicides. Its structural features allow for the creation of compounds that interact selectively with biological targets in pests, offering an environmentally friendly alternative to traditional agrochemicals. Recent studies have highlighted its role in synthesizing nitrile-containing compounds, which exhibit potent insecticidal activity while maintaining low toxicity to non-target organisms.

Advances in computational chemistry have further enhanced the utility of 2-Chloro-4-formylnicotinonitrile. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of more effective drug candidates. These computational approaches have been instrumental in predicting binding affinities and optimizing lead structures before experimental validation.

The synthesis of 2-Chloro-4-formylnicotinonitrile itself is an area of active research. Modern synthetic methodologies have improved yield and purity, making it more accessible for industrial applications. Catalytic processes have been developed to minimize waste and reduce reaction times, aligning with green chemistry principles. These advancements underscore the compound's importance as a sustainable building block in chemical manufacturing.

Looking ahead, the future prospects for 2-Chloro-4-formylnicotinonitrile are promising. Ongoing research aims to expand its applications beyond pharmaceuticals and agrochemicals into other fields such as materials science and specialty chemicals. The development of new synthetic routes and functionalization strategies will continue to drive innovation, ensuring that this compound remains at the forefront of chemical research.

In conclusion,2-Chloro-4-formylnicotinonitrile (CAS No. 1289019-39-1) is a multifaceted compound with significant implications across multiple industries. Its unique structural features and reactivity make it an indispensable tool for chemists and researchers striving to develop novel bioactive molecules. As scientific understanding evolves, so too will the applications and importance of this remarkable chemical entity.